2-(2,4-dimethylphenyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
Overview
Description
2-(2,4-dimethylphenyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione is a chemical compound that belongs to the class of isoquinoline derivatives. It is also known as berberine, a natural alkaloid extracted from various plants, including Berberis vulgaris, Hydrastis canadensis, and Coptis chinensis. Berberine has been used for centuries in traditional medicine to treat various diseases, including diarrhea, infections, and inflammation. In recent years, there has been growing interest in the scientific community to study the potential therapeutic applications of berberine due to its unique pharmacological properties.
Scientific Research Applications
Red Thermally Activated Delayed Fluorescent Emitters
2-(2,4-Dimethylphenyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione, as a benzoisoquinoline-1,3-dione acceptor, has been used in thermally activated delayed fluorescent (TADF) emitters. This compound, when combined with a dimethylacridine donor, can produce red TADF emitters with a high quantum efficiency of 11.2% in red TADF devices (Yun & Lee, 2017).
Antitumor Activity
A computer-assisted evaluation revealed that 1H-benzo[de]isoquinoline-1,3(2H)dione derivatives exhibit antitumor activity against various leukemias. The nature of the imide side-chain and the substituent on the aromatic portion are crucial for anticancer activity (Paull, Nasr, & Narayanan, 1984).
Antiviral Properties
Certain benzo[de]isoquinoline-1,3-diones demonstrate inhibitory action against herpes simplex and vaccinia viruses in chick embryo cell cultures. These compounds, including 5-nitro-2-(2-dimethylaminoethyl)-benzo[de]isoquinoline-1,3-dione, do not affect Influenza and Sindbis virus replication (GARCIA-GANCEDO et al., 1979).
Organic Light-Emitting Device Applications
Benzo[de]isoquinoline-1,3-dione derivatives, when designed with specific molecular structures, can emit red fluorescence and are promising materials for organic light-emitting diode (OLED) applications. These compounds show improved chromaticity and suppressed intermolecular interactions in OLEDs (Luo et al., 2015).
Sensor Applications
New derivatives of 1,8-naphthalimide, including 6-(allylamino)-2-(2-(dimethylamino)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione, have been developed for detecting metal ions and changes in pH. The position of the N,N-dimethylaminoethylamine receptor is significant for metal ion sensor ability (Staneva, Angelova, & Grabchev, 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2,4-dimethylphenyl)benzo[de]isoquinoline-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO2/c1-12-9-10-17(13(2)11-12)21-19(22)15-7-3-5-14-6-4-8-16(18(14)15)20(21)23/h3-11H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGLVTLJDBMEKMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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